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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B1290566

This technical guide provides a comprehensive overview of the solubility of Acid Orange 156
in water and a discussion on its general solubility in organic solvents. This document is
intended for researchers, scientists, and professionals in drug development and other related
fields who utilize azo dyes in their work.

Introduction to Acid Orange 156

Acid Orange 156 is a di-azo acid dye.[1] It appears as an orange powder and is primarily used
for the dyeing and printing of nylon, silk, and wool fabrics.[2] Its chemical formula is
C21H19N4NaOsS with a molecular weight of 462.46 g/mol .[3][4]

Quantitative Solubility Data

The solubility of a substance is a critical parameter in various scientific and industrial
applications, influencing its bioavailability, formulation, and delivery. The following table
summarizes the known quantitative solubility data for Acid Orange 156.

Solvent Temperature (°C) Solubility (g/L) Reference

Water 90 100 [2][3]

Solubility Profile

3.1. Aqueous Solubility
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Acid Orange 156 is readily soluble in water.[1][2][5] The solubility in water is significantly
temperature-dependent, with a documented solubility of 100 g/L at 90 °C.[2][3][4] This high
solubility in hot water is advantageous for dyeing processes.

3.2. Organic Solvent Solubility

While specific quantitative data for the solubility of Acid Orange 156 in various organic
solvents is not extensively documented in the available literature, a related compound, Acid
Orange 7, is noted to be soluble in alcohol.[6] Another dye, Acridine Orange, shows solubility in
ethanol, DMSO, and dimethyl formamide.[7] Generally, the solubility of azo dyes in organic
solvents can be variable and is dependent on the specific molecular structure of the dye and
the polarity of the solvent. For precise applications, experimental determination of solubility in
the organic solvent of interest is recommended.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of an azo dye
such as Acid Orange 156 in a given solvent. This method is based on the principle of creating
a saturated solution and then determining the concentration of the dissolved solute.

4.1. Materials and Equipment

e Acid Orange 156

¢ Solvent of interest (e.g., water, ethanol, DMSO)

e Analytical balance

 Vials or test tubes with secure caps

» Shaking incubator or magnetic stirrer with temperature control
o Centrifuge

e Spectrophotometer

e Volumetric flasks and pipettes
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e Syringe filters (0.45 pm)
4.2. Procedure
» Preparation of Supersaturated Solutions:

o Add an excess amount of Acid Orange 156 to a known volume of the solvent in a series
of vials. The amount of dye added should be more than what is expected to dissolve.

o Securely cap the vials to prevent solvent evaporation.
e Equilibration:

o Place the vials in a shaking incubator or on a magnetic stirrer at a constant, controlled
temperature.

o Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that
the maximum amount of solute has dissolved and the solution is saturated.

e Separation of Undissolved Solute:
o After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

o Carefully collect the supernatant using a pipette. To ensure no solid particles are
transferred, it is advisable to filter the supernatant through a syringe filter.

e Quantification of Dissolved Solute:

o Prepare a series of standard solutions of Acid Orange 156 with known concentrations in
the same solvent.

o Measure the absorbance of the standard solutions and the saturated solution supernatant
at the wavelength of maximum absorbance (Amax) for Acid Orange 156 using a
spectrophotometer.

o Construct a calibration curve by plotting absorbance versus concentration for the standard
solutions.
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o From the calibration curve, determine the concentration of Acid Orange 156 in the
saturated supernatant. This concentration represents the solubility of the dye in that
solvent at the specified temperature.

e Data Analysis:
o Express the solubility in appropriate units, such as g/L or mg/mL.

o Repeat the experiment at different temperatures if the temperature dependence of
solubility is of interest.

Visualization of Experimental Workflow

The following diagram illustrates the experimental workflow for determining the solubility of
Acid Orange 156.
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Caption: Experimental workflow for determining the solubility of Acid Orange 156.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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